molecular formula C20H22BrClN2OS B2491891 3-(4-chlorophenyl)-1-(2,3-dimethylphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide CAS No. 1101776-55-9

3-(4-chlorophenyl)-1-(2,3-dimethylphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

Cat. No. B2491891
CAS RN: 1101776-55-9
M. Wt: 453.82
InChI Key: HJRXJDBKCDUQOG-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound belongs to a class of heterocyclic compounds that have garnered interest due to their diverse biological activities and potential applications in medicinal chemistry. The structural complexity of these compounds, including the presence of imidazo[2,1-b][1,3]thiazin rings, is notable for their potential interaction with biological targets.

Synthesis Analysis

Heterocyclic compounds similar to the specified chemical have been synthesized through various methods, including cyclization reactions and interactions with sulfamoyl chloride, indicating the importance of choosing appropriate precursors and reaction conditions for the successful synthesis of complex molecules like the one (Edenhofer & Meister, 1977).

Molecular Structure Analysis

Structural analysis of related compounds has been conducted using techniques such as X-ray diffraction, revealing the importance of planar conformations and intramolecular hydrogen bonding in stabilizing the molecular structure. These analyses provide insights into the three-dimensional configuration and electronic distribution within the molecule (Sharma et al., 2017).

Chemical Reactions and Properties

The chemical reactivity of related heterocyclic compounds has been studied, including their interactions with bromine and the formation of bromo derivatives, which highlights the potential for functionalization and derivatization of the compound (Saldabol et al., 1975).

Scientific Research Applications

Antineoplastic Potential

The compound has shown promising results in the realm of antineoplastic agents. A study by Potikha and Brovarets (2020) highlights the synthesis of similar compounds and their significant antitumor activity. Their research found that these compounds exhibited high antitumor potential on 60 human cancer cell lines (Potikha & Brovarets, 2020).

Structural and Reactivity Studies

Research on compounds structurally related to 3-(4-chlorophenyl)-1-(2,3-dimethylphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide provides insights into their properties and potential applications. Studies by Lah et al. (2000), and Billi et al. (2000) explored the structural characteristics and reactivity of similar compounds, which can be crucial for understanding their application in various fields of chemistry and pharmacology (Lah et al., 2000); (Billi et al., 2000).

Synthesis and Biological Activities

Further research by Knak et al. (2015), and Guseinov et al. (2020) focuses on the synthesis of similar compounds and their potential biological activities. These studies contribute to understanding the wider applications of such compounds in medicinal chemistry and drug development (Knak et al., 2015); (Guseinov et al., 2020).

Applications in Plant Growth Regulation

The compound and its analogs have been explored for their impact on plant growth. Research by Slyvka et al. (2022) demonstrated the effects of similar compounds on the physiological development of seedlings, indicating potential applications in agriculture and plant sciences (Slyvka et al., 2022).

Crystallographic and Supramolecular Studies

Studies focused on the crystal structure and supramolecular assembly of related compounds are crucial for understanding their chemical behavior. Research by Praveen et al. (2014) is an example of this, providing valuable insights into the structural aspects of these compounds (Praveen et al., 2014).

properties

IUPAC Name

3-(4-chlorophenyl)-1-(2,3-dimethylphenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22ClN2OS.BrH/c1-14-5-3-6-18(15(14)2)22-13-20(24,16-7-9-17(21)10-8-16)23-11-4-12-25-19(22)23;/h3,5-10,24H,4,11-13H2,1-2H3;1H/q+1;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HJRXJDBKCDUQOG-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)N2CC([N+]3=C2SCCC3)(C4=CC=C(C=C4)Cl)O)C.[Br-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22BrClN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

453.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(4-chlorophenyl)-1-(2,3-dimethylphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.